N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide

• IUPAC Name: N-benzyl-2-[(4-fluorophenyl)sulfonylamino]-N-methylacetamide
• InChI: InChI=1S/C16H17FN2O3S/c1-19(12-13-5-3-2-4-6-13)16(20)11-18-23(21,22)15-9-7-14(17)8-10-15/h2-10,18H,11-12H2,1H3
• InChI Key: RCPFULZMBWSKEP-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CNS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C16H17FN2O3S
• Molecular Weight: 336.4 g/mol

Description

N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide, also known as BFPM, is a chemical compound that has been extensively studied for its potential applications in the field of medicinal chemistry. BFPM is a sulfonamide derivative that exhibits a wide range of biological activities, including anti-inflammatory, antitumor, and antibacterial properties.

Mechanism of Action

The mechanism of action of N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide is not fully understood. However, it has been suggested that N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide may exert its biological activities by inhibiting the activity of enzymes such as COX-2 and MMPs, which are involved in the inflammatory response and tumor progression. N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide may also modulate the activity of transcription factors such as NF-κB and AP-1, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the inflammatory response. N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has also been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. In addition, N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has been found to exhibit antibacterial activity against a wide range of gram-positive and gram-negative bacteria.

Advantages and Limitations for Lab Experiments

N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has several advantages for lab experiments. It is a stable and easy-to-handle compound that can be synthesized in large quantities. N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide also exhibits a wide range of biological activities, which makes it a useful tool for studying various biological processes. However, N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has some limitations for lab experiments. It is a relatively new compound that has not been extensively studied, which makes it difficult to interpret the results of experiments. In addition, N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide may exhibit off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to study the pharmacokinetics and pharmacodynamics of N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide in vivo to determine its efficacy and safety. In addition, N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide can be modified to improve its biological activity and selectivity. Finally, N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide can be used as a lead compound for the development of new drugs with improved therapeutic properties.
Conclusion:
In conclusion, N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide is a promising compound that exhibits a wide range of biological activities. Its potential applications in the field of medicinal chemistry make it a useful tool for studying various biological processes. The synthesis method of N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has been optimized to improve the yield and purity of the final product. Future studies on N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide will provide a better understanding of its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide involves the reaction of N-methylacetamide with 4-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with benzylamine to obtain the final product. The synthesis of N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has also been shown to have antitumor activity by inducing apoptosis in cancer cells. In addition, N-benzyl-2-(4-fluorophenylsulfonamido)-N-methylacetamide has been found to exhibit antibacterial activity against a wide range of gram-positive and gram-negative bacteria.